Cas no 6912-19-2 (2,3,4,5,6-pentachlorophenol;quinoline)

2,3,4,5,6-pentachlorophenol;quinoline structure
6912-19-2 structure
Product Name:2,3,4,5,6-pentachlorophenol;quinoline
CAS No:6912-19-2
MF:C15H8Cl5NO
MW:395.495119094849
CID:1733379
PubChem ID:284956
Update Time:2025-04-21

2,3,4,5,6-pentachlorophenol;quinoline Chemical and Physical Properties

Names and Identifiers

    • pentachlorophenol- quinoline(1:1)
    • NSC141377
    • AC1Q3L99
    • CTK5C9102
    • AR-1K9835
    • AG-J-69484
    • NSC-141377
    • 2,3,4,5,6-pentachlorophenol,quinoline
    • 2,3,4,5,6-pentachlorophenol
    • quinoline
    • DTXSID60301146
    • 6912-19-2
    • 2,3,4,5,6-pentachlorophenol;quinoline
    • Inchi: 1S/C9H7N.C6HCl5O/c1-2-6-9-8(4-1)5-3-7-10-9;7-1-2(8)4(10)6(12)5(11)3(1)9/h1-7H;12H
    • InChI Key: KNHZSIYMOGCIIZ-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C(=C(C=1O)Cl)Cl)Cl)Cl.N1C=CC=C2C=CC=CC=12

Computed Properties

  • Exact Mass: 394.901902g/mol
  • Monoisotopic Mass: 392.904852g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 261
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33.1Ų
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